Cas no 146-48-5 (yohimbine)

Yohimbine is a potent and relatively non selective α 2 - adrenergic; Receptor antagonists with IC50 values of 0.6 μ M

yohimbine structure

Product Name:yohimbine

CAS No:146-48-5

Molecular Formula:C₂₁H₂₆N₂O₃

Molecular Weight:354.45

MDL:MFCD00005093

CID:36551

PubChem ID:8969

yohimbine Properties

Names and Identifiers

- yohimbine
- methyl (16alpha,17alpha)-17-hydroxyyohimban-16-carboxylate hydrochloride (1:1)
- methyl (16alpha,17alpha)-17-hydroxyyohimban-16-carboxylate
- methyl (1S,15R,18S,19R,20S)-18-hydroxy-1,3,11,12,14,15,16,17,18,19,20,21-dodecahydroyohimban-19-carboxylate
- YOHIMBE
- [3H]-Yohimbine
- APHRODINE
- Aphrodyne
- Aphrosol
- Corynine
- Quebrachin
- Quebrachine
- Yocon
- Yohimbin
- Yohimbine HCl
- Yohimex
- 17alpha-Hydroxy-yohimban-16alpha-carboxylic acid methyl ester
- [ "" ]
- RAUBASIN
- Yohimbine
- YOHIMBINUM [HPUS]
- SMP1_000320
- 17-Hydroxyyohimban-16-carboxylic acid methyl ester
- BDBM50203564
- EN300-19731915
- CCG-205284
- 17.ALPHA.-HYDROXY-20-.ALPHA.-YOHIMBAN-16-.BETA.-CARBOXYLIC ACID, METHYL ESTER
- Yohimbine (DCF)
- NCGC00025018-05
- trans-Quinolizidine yohimbine
- Prestwick2_000584
- D08685
- HMS1990N17
- Yohimbic acid methyl ester
- methyl 17alpha-hydroxyyohimban-16alpha-carboxylate
- EINECS 205-672-0
- Actibine
- Yohimbe bark
- SR-01000075297
- HY-12715
- Yohimbol-16alpha-carboxylic acid, methyl ester (6CI)
- Yohimbinum
- (1R,2S,4aR,13bS,14aS)-2-hydroxy-1,2,3,4,4a,5,7,8,13,13b,14,14a-dodecahydro-indolo[2'',3'':3,4]pyrido[1,2-b]isoquinoline-1-carboxylic acid methyl ester hydrochloride
- Bio1_001433
- AKOS015902024
- Bio1_000455
- 4-25-00-01237 (Beilstein Handbook Reference)
- Q412226
- IDI1_002213
- KBio2_005712
- YOHIMBINE [VANDF]
- CHEMBL15245
- BDBM50013515
- BSPBio_001236
- BRD-K35586044-003-11-3
- cid_8969
- C09256
- (16alpha,17alpha)-17-hydroxyyohimban-16-carboxylic acid methyl ester
- CHEMBL537669
- methyl hydroxy[?]carboxylate
- NCGC00025018-06
- H10057
- KBio3_001031
- NCGC00025018-10
- SPBio_002647
- CCRIS 9415
- YOHIMBINE [MI]
- 2Y49VWD90Q
- Yohimban-16-carboxylic acid, 17-hydroxy-, methyl ester, (16alpha,17alpha)-
- CHEBI:10093
- MFCD00005093
- Prestwick1_000584
- 17a-hydroxy-16a-methoxycarbonyl-yohimbane
- Yohimban-16-alpha-carboxylic acid, 17-alpha-hydroxy-, methyl ester
- BPBio1_000472
- HMS1792N17
- NSC19509
- Yohimban-16alpha-carboxylic acid, 17alpha-hydroxy-, methyl ester (8CI)
- Bio2_000938
- Benz[g]indolo[2,3-a]quinolizine, yohimban-16-carboxylic acid deriv.
- YOHIMBINE CHLORIDE
- SDCCGSBI-0051177.P002
- Prestwick3_000584
- BLGXFZZNTVWLAY-SCYLSFHTSA-N
- SCHEMBL33954
- Tox21_110019
- NS00003970
- methyl (1S,15R,18S,19R,20S)-18-hydroxy-3,13-diazapentacyclo[11.8.0.0^{2,10}.0^{4,9}.0^{15,20}]henicosa-2(10),4,6,8-tetraene-19-carboxylate
- CS-5173
- Lopac0_001210
- Bio2_000458
- (+)-Yohimbine
- SR-01000075297-5
- BCBcMAP01_000032
- KBio2_003144
- CAS-146-48-5
- Tox21_110019_1
- HMS2234C18
- NCGC00025018-17
- DB01392
- HMS1362N17
- 146-48-5
- KBio2_000576
- DTXSID9040130
- KBio3_001032
- Yohimban-16-.alpha.-carboxylic acid, 17-.alpha.-hydroxy-, methyl ester
- BSPBio_000428
- YohimbeHydrochloride
- UNII-2Y49VWD90Q
- KBioGR_000576
- Amberlite CG 400
- SMR000470778
- MLS000728591
- KBioSS_000576
- DTXCID7020130
- 17alpha-hydroxyyohimban-16alpha-carboxylic acid methyl ester
- BRD-K35586044-003-03-0
- BRD-K35586044-001-02-6
- GTPL102
- NCGC00025018-07
- YOHIMBE HYDROCHLORIDE
- YOHIMBINE [WHO-DD]
- HMS2089G19
- Prestwick0_000584
- Bio1_000944
- Yohimban-16-carboxylic acid, 17-hydroxy-, methyl ester, (16alpha,17alpha)- (9CI)
- methyl (1S,15R,18S,19R,20S)-18-hydroxy-3,13-diazapentacyclo[11.8.0.0^{2,10}.0^{4,9}.0^{15,20}]henicosa-2(10),4(9),5,7-tetraene-19-carboxylate
- MRF-0000020
- Johimbin
- 103834-06-6
- NCGC00025018-11
- NCGC00013260-01
- cid_6169
- GS-5751
- BRN 0097276
- Aphrodine
- quebrachine
- beta-Yohimbine
- SMR000440723
- 17-Epialloyohimbine
- Yohimban-16-carboxylic acid, 17-hydroxy-, methyl ester, monohydrochloride, (16.alpha.,17.alpha.)-
- 3-epi-alpha-yohimbine
- yohimbic acid methyl ester
- Rauhimbin Rauhimbine Corynanthin COYNANTHINE Corynanthine Yohimban-16-carboxylic acid, 17-hydroxy-, methyl ester, (16.beta.,17.alpha.)- Yohimban-16.beta.-carboxylic acid, 17.alpha.-hydroxy-, methyl ester
- MLSMR
- (+)-yohimbine
- Yohimbine monohydrochloride
- aphrodine
- YOHIMBINE
- 17-epi-Alloyohimbine
- MLS000863574
- (3beta)-17alpha-hydroxyyohimban-16alpha-carboxylic acid methyl ester
- Yohimbine, hydrochloride
- corynine
- Yohimban-16.alpha.-carboxylic acid, 17.alpha.-hydroxy-, methyl ester, monohydrochloride
- Yohimbine hydrochloride
- .psi.-Yohimbine PSEUDOYOHIMBINE Pseudoyohimbine Yohimban-16-carboxylic acid, 17-hydroxy-, methyl ester, (3.beta.,16.alpha.,17.alpha.)- 3.beta.-Yohimban-16.alpha.-carboxylic acid, 17.alpha.-hydroxy-, methyl ester
- pseudoyohimbine
- (3R)-17alpha-hydroxyyohimban-16alpha-carboxylic acid methyl ester
- NCGC00025018-29
- BRD-K35586044-003-14-7
- NCGC00025018-16
- NCGC00025018-24
- BRD-K35586044-003-15-4
- +Expand
- MDL： MFCD00005093
- InChIKey： BLGXFZZNTVWLAY-SCYLSFHTSA-N
- Inchi： InChI=1S/C21H26N2O3/c1-26-21(25)19-15-10-17-20-14(13-4-2-3-5-16(13)22-20)8-9-23(17)11-12(15)6-7-18(19)24/h2-5,12,15,17-19,22,24H,6-11H2,1H3/t12-,15-,17-,18-,19+/m0/s1
- SMILES： [H][C@]12C(NC3=C4C=CC=C3)=C4CCN1C[C@@]5(CC[C@H](O)[C@H](C(OC)=O)[C@]5(C2)[H])[H]

Computed Properties

Exact Mass: 354.19400
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Rotatable Bond Count: 2
Monoisotopic Mass: 354.194343
Heavy Atom Count: 26
Complexity: 555
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 5
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: nothing
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 65.6

Experimental Properties

LogP: 2.58500
PSA: 65.56000
Refractive Index: 1.6500 (estimate)
Boiling Point: 487.66°C (rough estimate)
Melting Point: 231-233 °C(lit.)
Flash Point: 282.2 °C
Color/Form: Powder
Specific Rotation: D20 +50.9 to +62.2° (ethanol); D20 +108° (pyridine); 20546 +129° (c = 0.5 in pyridine)
Density: 1.1640 (rough estimate)

yohimbine Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P001E29-500mg	Yohimban-16-carboxylic acid, 17-hydroxy-, methyl ester, (16α,17α)-	146-48-5	99%	500mg	$91.00	2024-06-20
A2B Chem LLC	AA64081-500mg	Yohimban-16-carboxylic acid, 17-hydroxy-, methyl ester, (16α,17α)-	146-48-5	99%	500mg	$85.00	2024-04-20
Aaron	AR001EAL-10mg	Yohimban-16-carboxylic acid, 17-hydroxy-, methyl ester, (16α,17α)-	146-48-5	98%	10mg	$60.00
abcr	AB463621-1 g	Yohimbine, 95%; .	146-48-5	95%	1g	€289.20	2023-07-18
ChemFaces	CFN90147-20mg	Yohimbine	146-48-5	>=98%	20mg	$40
ChemScence	CS-5173-500mg	Yohimbine	146-48-5	98.10%	500mg	$50.0	2022-04-27
Crysdot LLC	CD31003412-250mg	Yohimbine	146-48-5	98+%	250mg	$35	2024-07-18
Enamine	EN300-19731915-0.05g		146-48-5		0.05g	$2755.0	2023-09-16
MedChemExpress	HY-12715-500mg	Yohimbine	146-48-5	99.91%	500mg	￥320	2024-04-20
TargetMol Chemicals	TCS2185-20 mg	Yohimbine	146-48-5	98%	20mg	￥ 230	2023-07-10